Cas no 3991-61-5 (Benzene,1-methyl-2-phenoxy-)

• Product Name: Benzene,1-methyl-2-phenoxy-
• CAS No: 3991-61-5
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 307842
• PubChem ID: 77610
• Update Time: 2025-04-19

Benzene,1-methyl-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-phenoxy-
• 1-methyl-2-phenoxybenzene
• 2-Methylphenyl phenyl ether
• 2-phenoxytoluene
• Benzene,1-methyl-2-phenoxy
• Ether,phenyl o-tolyl
• o-MeC6H4OH5C6
• o-Methylphenyl phenyl ether
• o-Phenoxytoluene
• phenoxytoluene
• phenyl 2-methylphenyl ether
• Phenyl o-tolyl ether
• DTXSID10192965
• WCOYPFBMFKXWBM-UHFFFAOYSA-N
• Ether, phenyl o-tolyl
• EINECS 223-637-8
• SCHEMBL232763
• 1-Methyl-2-(phenoxy)benzene
• AI3-02143
• NS00022147
• 1-Methyl-2-phenoxybenzene #
• Benzene, 1-methyl-2-phenoxy-
• NSC 71399
• NSC71399
• 3991-61-5
• NSC-71399

• Inchi： 1S/C13H12O/c1-11-7-5-6-10-13(11)14-12-8-3-2-4-9-12/h2-10H,1H3
• InChI Key： WCOYPFBMFKXWBM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 184.08900
• Monoisotopic Mass: 184.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.0480
• Melting Point: 21.7°C
• Boiling Point: 263.5°C (estimate)
• Flash Point: 106.9°C
• Refractive Index: 1.5727 (estimate)
• PSA: 9.23000
• LogP: 3.78730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers